4-Amino-3,5-dichloro-N,N-dimethylbenzamide

• Molecular Formula: C9H10Cl2N2O
• Molecular Weight: 233.09 g/mol
• IUPAC Name: 4-amino-3,5-dichloro-N,N-dimethylbenzamide
• InChI: InChI=1S/C9H10Cl2N2O/c1-13(2)9(14)5-3-6(10)8(12)7(11)4-5/h3-4H,12H2,1-2H3
• InChI Key: CGOIKZLCGQFGTC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=C(C(=C1)Cl)N)Cl

Description

4-Amino-3,5-dichloro-N,N-dimethylbenzamide is a useful research compound. Its molecular formula is C9H10Cl2N2O and its molecular weight is 233.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NCS (38 mg, 0.288 mmol) was added to a solution of 4-amino-3-chloro-N,N-dimethylbenzamide (52 mg, 0.262 mmol) in MeCN (520 mL). The reaction mixture was refluxed for 1 hour before being concentrated under vacuum. The residue was purified via Biotage silica gel column chromatography eluting with (cyclohexane/EtOAc 80/20 to 60/40) to afford the title product as a white solid (57 mg, 93%). 1H NMR (500 MHz, CDCl3) d 3.06 (s, 6H), 4.68 (br s, 2H), 7.34 (s, 2H). LC (Method D)-MS (ESI, m/z) tR 1.50 min, 233 [(M+H+), 100%].